Cas no 585534-03-8 (Confluentin)

• Product Name: Confluentin
• CAS No: 585534-03-8
• Molecular Formula: C₂₂H₃₀O₂
• Molecular Weight: 326.4724
• CID: 837660
• PubChem ID: 10381750

Confluentin Properties

Names and Identifiers

• 2H-1-Benzopyran-5-ol, 2-[(3E)-4,8-dimethyl-3,7-nonadienyl]-2,7-dimethyl-
• Confluentin
• (2R)-2-[(3E)-4,8-Dimethyl-3,7-nonadien-1-yl]-2,7-dimethyl-2H-chro men-5-ol
• 2H-1-Benzopyran-5-ol, 2-[(3E)-4,8-dimethyl-3,7-nonadienyl]-2,7-dimethyl-
• 2H-1-Benzopyran-5-ol,2-[(3E)-4,8-dimethyl-3,7-nonadienyl]-2,7-dimethyl-
• (2R)-2-[(3E)-4,8-Dimethyl-3,7-nonadien-1-yl]-2,7-dimethyl-2H-1-benzopyran-5-ol
• 585534-03-8
• (2R)-2-[(3E)-4,8-dimethylnona-3,7-dienyl]-2,7-dimethylchromen-5-ol
• AKOS040762819
• starbld0007834
• FS-10049
• CHEMBL449069
• (R,E)-2-(4,8-Dimethylnona-3,7-dien-1-yl)-2,7-dimethyl-2H-chromen-5-ol
• HY-N3615
• CS-0023940
• [ "" ]
• (2R)-2-((3E)-4,8-dimethylnona-3,7-dienyl)-2,7-dimethylchromen-5-ol

• InChIKey： WQOSNKWCIQZRGH-IHSQGBLNSA-N
• Inchi： InChI=1S/C22H30O2/c1-16(2)8-6-9-17(3)10-7-12-22(5)13-11-19-20(23)14-18(4)15-21(19)24-22/h8,10-11,13-15,23H,6-7,9,12H2,1-5H3/b17-10+/t22-/m1/s1
• SMILES： CC1=CC(=C2C=CC(OC2=C1)(C)CCC=C(C)CCC=C(C)C)O

Computed Properties

• Exact Mass: 326.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 326.224580195g/mol
• Heavy Atom Count: 24
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 6.33780
• PSA: 29.46000
• Boiling Point: 445.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 182.8±23.0 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids